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Compound of Interest

Compound Name: 3-(Trimethoxysilyl)propyl acrylate

Cat. No.: B1223003

Essential Safety and Handling Guide for 3-
(Trimethoxysilyl)propyl acrylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
(Trimethoxysilyl)propyl acrylate (CAS No. 4369-14-6). Adherence to these procedures is
critical for ensuring laboratory safety and proper chemical management.

Personal Protective Equipment (PPE)

The first line of defense against chemical exposure is proper personal protective equipment.
The following table summarizes the recommended PPE for handling 3-
(Trimethoxysilyl)propyl acrylate.
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Body Part

Personal Protective
Equipment

Specifications and
Rationale

Eyes/Face

Chemical safety goggles or a

face shield

Must conform to EN 166 (EU)
or NIOSH (US) standards to
protect against splashes.
Contact lenses should not be
worn.[1][2]

Hands

Neoprene or nitrile rubber

gloves

Inspect gloves before use.
Follow proper glove removal
technique to avoid skin
contact. Dispose of

contaminated gloves after use.

[1]3]

Body

Lab coat or chemical-resistant

apron

For routine operations. For
larger quantities or situations
with a higher risk of splashing,
wear fire/flame resistant and

impervious clothing.[4]

Respiratory

Use in a well-ventilated area or

under a chemical fume hood.

If ventilation is inadequate or
exposure limits are exceeded,
use a NIOSH-certified
combination organic

vapor/acid gas respirator.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for 3-(Trimethoxysilyl)propyl acrylate

and the closely related compound 3-(Trimethoxysilyl)propyl methacrylate, which may be used

as a reference.
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Value (3- Value (3-

Property (Trimethoxysilyl)propyl (Trimethoxysilyl)propyl
acrylate) methacrylate)

CAS Number 4369-14-6 2530-85-0

Molecular Weight 234.32 g/mol [5] Not explicitly found

] 123 °C (253.4 °F) - closed

Flash Point 92 °C[41[7]
cup([6]

Boiling Point 68 °C / 0.4 mmHg|[6] 190 °C

Density 1.055 g/mL at 25 °C[6] 1.04 g/cm3 at 20 °CJ[4]

Oral LD50 (Rat)

Not explicitly found

> 2000 mg/kg bwl[4]

Dermal LD50 (Rat)

Not explicitly found

> 2000 mg/kg bwl[4]

Inhalation LC50 (Rat)

Not explicitly found

> 2.28 mg/L air[4]

Occupational Exposure Limits

No data available in search
results.[4][8][9][10]

No data available in search
results.[4][8][9][10]

Operational Plan: Step-by-Step Handling Procedure

Strict adherence to the following operational plan is mandatory for the safe handling of 3-

(Trimethoxysilyl)propyl acrylate.

e Preparation and Engineering Controls:

o

Work in a well-ventilated area, preferably within a certified chemical fume hood.[7]

o Ensure that an eyewash station and safety shower are readily accessible.[1][7]

o Remove all potential ignition sources from the handling area.[3]

o Keep the chemical container tightly closed when not in use and store it in a cool, dry, and

well-ventilated place away from moisture and incompatible substances like strong

oxidizing agents, acids, and bases.[4][7]
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» Donning Personal Protective Equipment (PPE):

o Before handling the chemical, put on all required PPE as detailed in the table above.

o Inspect gloves for any signs of damage before use.[3]

e Chemical Handling:

[e]

Avoid direct contact with skin, eyes, and clothing.[7]

o

Do not breathe vapors or mists.[8]

[¢]

Use non-sparking tools to prevent static discharge.

[e]

When transferring the chemical, do so carefully to minimize splashing or aerosol
generation.

e Post-Handling:
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[7]
o Remove and properly dispose of contaminated gloves and any other disposable PPE.[3]
o Clean the work area and any equipment used.

o Emergency Procedures:

o In case of skin contact: Immediately flush the skin with plenty of water for at least 15
minutes while removing contaminated clothing.[7]

o In case of eye contact: Immediately rinse the eyes with plenty of water for at least 15
minutes, also under the eyelids.[5][8]

o If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[7]
o If swallowed: Do NOT induce vomiting. Rinse mouth with water.[5][8]

o In all cases of exposure, seek immediate medical attention.[7]
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Disposal Plan

Proper disposal of 3-(Trimethoxysilyl)propyl acrylate and its waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

e \Waste Collection:

o Collect all waste, including unused product and contaminated materials (e.g., gloves,
wipes), in a designated, properly labeled, and sealed container.

o Do not mix this waste with other waste streams.
» Disposal Method:

o This combustible material may be burned in a chemical incinerator equipped with an
afterburner and scrubber.[3]

o Alternatively, offer surplus and non-recyclable solutions to a licensed disposal company.[3]
o Do not let the product enter drains or surface water.[5][8]

o Dispose of the container and contents in accordance with all local, state, and federal
regulations.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 3-
(Trimethoxysilyl)propyl acrylate, from preparation to disposal.
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Safe Handling Workflow for 3-(Trimethoxysilyl)propy! acrylate

1. Preparation & Controls
- Work in Fume Hood

- Eyewash/Shower Ready
- No Ignition Sources

Proceed if safe

2. Don PPE
- Goggles/Face Shield
- Nitrile/Neoprene Gloves
- Lab Coat

Ready for handling

3. Chemical Handling
- Avoid Contact & Inhalation
- Use Non-Sparking Tools

Task completed In case of spill/lexposure

4. Post-Handling Emergency Procedures
- Wash Hands - Skin/Eye Contact
- Dispose of PPE - Inhalation/Ingestion

- Clean Work Area - Seek Medical Aid

Generate waste

5. Waste Disposal

- Collect in Labeled Container
- Licensed Disposal Company

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-(Trimethoxysilyl)propyl acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 3-
(Trimethoxysilyl)propyl acrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1223003#personal-protective-equipment-for-
handling-3-trimethoxysilyl-propyl-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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